3-amino-5-bromophenyl sulfurofluoridate
Overview
Description
3-Amino-5-bromophenyl sulfurofluoridate (3-ABPSF) is a relatively new synthetic compound that has been studied in recent years for its potential applications in a variety of scientific fields. It is a member of the sulfurofluoridate family of compounds and has a unique molecular structure that makes it highly reactive. 3-ABPSF has been studied for its potential to act as a catalyst in chemical synthesis, its ability to act as a fluorescent probe for biological imaging, and its potential to act as a bioactive agent in drug delivery.
Scientific Research Applications
3-amino-5-bromophenyl sulfurofluoridate has been studied for its potential applications in a variety of scientific fields. It has been used as a catalyst in chemical synthesis, as a fluorescent probe for biological imaging, and as a bioactive agent in drug delivery. In chemical synthesis, 3-amino-5-bromophenyl sulfurofluoridate has been used as a catalyst for the synthesis of various organic compounds, including polycyclic aromatic hydrocarbons and heterocyclic compounds. In biological imaging, 3-amino-5-bromophenyl sulfurofluoridate has been used as a fluorescent probe for the detection of proteins and other molecules in cells and tissues. In drug delivery, 3-amino-5-bromophenyl sulfurofluoridate has been studied for its potential to act as a carrier for drugs and other bioactive molecules.
Mechanism of Action
The mechanism of action of 3-amino-5-bromophenyl sulfurofluoridate is not fully understood, but it is believed to involve a combination of electrostatic and hydrophobic interactions. The electrostatic interactions involve the sulfurofluoridate group, which has a strong affinity for positively charged molecules. The hydrophobic interactions involve the bromophenyl group, which has a strong affinity for hydrophobic molecules. These interactions allow 3-amino-5-bromophenyl sulfurofluoridate to bind to and transport molecules such as drugs and other bioactive molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-amino-5-bromophenyl sulfurofluoridate are not fully understood. However, it has been shown to have some effects on enzymes and other molecules in cells and tissues. For example, 3-amino-5-bromophenyl sulfurofluoridate has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other molecules. Additionally, 3-amino-5-bromophenyl sulfurofluoridate has been shown to bind to and transport molecules such as drugs and other bioactive molecules.
Advantages and Limitations for Lab Experiments
The advantages of using 3-amino-5-bromophenyl sulfurofluoridate in lab experiments include its unique molecular structure, which makes it highly reactive and allows it to bind to and transport molecules such as drugs and other bioactive molecules. Additionally, 3-amino-5-bromophenyl sulfurofluoridate is relatively inexpensive and easy to synthesize. The main limitation of using 3-amino-5-bromophenyl sulfurofluoridate in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to predict its effects on cells and tissues.
Future Directions
The potential applications of 3-amino-5-bromophenyl sulfurofluoridate are still being explored, and there are many potential future directions for research. These include further studies on the biochemical and physiological effects of 3-amino-5-bromophenyl sulfurofluoridate, as well as studies on its potential applications in drug delivery and biological imaging. Additionally, further research could be conducted on the synthesis of 3-amino-5-bromophenyl sulfurofluoridate, with the aim of improving the yield and purity of the compound. Finally, further research could be conducted on the mechanism of action of 3-amino-5-bromophenyl sulfurofluoridate, with the aim of understanding how it binds to and transports molecules such as drugs and other bioactive molecules.
Synthesis Methods
3-amino-5-bromophenyl sulfurofluoridate is synthesized through a reaction between bromophenyl sulfide and 3-amino-5-bromopyridine. This reaction is catalyzed by a base such as potassium hydroxide and proceeds via a nucleophilic substitution. The reaction produces a mixture of 3-amino-5-bromophenyl sulfurofluoridate and 3-amino-5-bromopyridine sulfide, which can then be separated by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-5-bromophenyl sulfurofluoridate involves the reaction of 3-amino-5-bromophenol with thionyl chloride to form 3-amino-5-bromophenyl chlorosulfate. This intermediate is then reacted with potassium fluoride to form the desired product.", "Starting Materials": [ "3-amino-5-bromophenol", "thionyl chloride", "potassium fluoride" ], "Reaction": [ "Step 1: 3-amino-5-bromophenol is reacted with thionyl chloride in the presence of a catalyst such as pyridine to form 3-amino-5-bromophenyl chlorosulfate.", "Step 2: The intermediate 3-amino-5-bromophenyl chlorosulfate is then reacted with potassium fluoride in a polar aprotic solvent such as DMF to form 3-amino-5-bromophenyl sulfurofluoridate.", "Step 3: The product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
2758001-67-9 |
Product Name |
3-amino-5-bromophenyl sulfurofluoridate |
Molecular Formula |
C6H5BrFNO3S |
Molecular Weight |
270.1 |
Purity |
95 |
Origin of Product |
United States |
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